molecular formula C28H26N4O5 B264910 N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

Cat. No. B264910
M. Wt: 498.5 g/mol
InChI Key: LWSAWDHQUDTSET-QFIPXVFZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is a chemical compound that has garnered significant attention from the scientific community in recent years. It is a type of quinoline derivative that has been found to have a wide range of potential applications in the field of scientific research.

Mechanism of Action

The mechanism of action of N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.
Biochemical and Physiological Effects:
Studies have shown that N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can help to slow the growth of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide in lab experiments is its potential as a cancer treatment. It has shown promising results in vitro, and further research is currently underway to explore its potential as a cancer treatment. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires a high degree of skill and expertise in organic chemistry.

Future Directions

There are many future directions for research involving N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide. One potential area of research involves the development of new and more efficient synthesis methods for this compound. Another area of research involves exploring its potential as a treatment for other types of cancer, as well as other diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could help to inform the development of new cancer treatments in the future.

Synthesis Methods

The synthesis method for N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves a multi-step process that includes the use of various chemical reagents and catalysts. The exact process is complex and beyond the scope of this paper, but it is important to note that the synthesis of this compound requires a high degree of skill and expertise in organic chemistry.

Scientific Research Applications

N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has shown potential for use in a wide range of scientific research applications. One of the most promising areas of research involves the use of this compound as a potential anti-cancer agent. Studies have shown that it has the ability to inhibit the growth of cancer cells in vitro, and further research is currently underway to explore its potential as a cancer treatment.

properties

Product Name

N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

Molecular Formula

C28H26N4O5

Molecular Weight

498.5 g/mol

IUPAC Name

5-ethyl-8-oxo-N-[(2S)-1-oxo-3-phenyl-1-(pyridin-2-ylmethylamino)propan-2-yl]-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

InChI

InChI=1S/C28H26N4O5/c1-2-32-16-21(26(33)20-13-24-25(14-23(20)32)37-17-36-24)27(34)31-22(12-18-8-4-3-5-9-18)28(35)30-15-19-10-6-7-11-29-19/h3-11,13-14,16,22H,2,12,15,17H2,1H3,(H,30,35)(H,31,34)/t22-/m0/s1

InChI Key

LWSAWDHQUDTSET-QFIPXVFZSA-N

Isomeric SMILES

CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5

SMILES

CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC(CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5

Canonical SMILES

CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC(CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.